Cas no 2306271-56-5 (tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306271-56-5
• MF: C₁₃H₂₂FNO₃
• MW: 259.317087650299
• CID: 5272149
• Update Time: 2026-03-09

tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-2-carboxylic acid, 7-fluoro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H22FNO3/c1-12(2,3)18-11(17)15-7-13(8-15)5-10(14)4-9(13)6-16/h9-10,16H,4-8H2,1-3H3
• InChI Key： ICBOOIYGFSGTSM-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)CC2CO)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

Exploring the Chemistry and Applications of tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306271-56-5)

The compound tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306271-56-5) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic structure, combined with functional groups such as fluoro and hydroxymethyl, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in the development of novel therapeutics targeting neurological disorders and metabolic diseases.

One of the key features of tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate is its azaspiro[3.4]octane core, which is a rare scaffold in organic chemistry. This structure is known for its conformational rigidity, which can enhance the binding affinity of drug candidates to their biological targets. The presence of a fluoro substituent further increases the compound's metabolic stability, a critical factor in drug design. These attributes align with current trends in the pharmaceutical industry, where there is a growing demand for small-molecule drugs with improved pharmacokinetic properties.

In recent years, the search for spirocyclic compounds has surged, driven by their versatility in drug discovery. A quick analysis of search engine queries reveals that terms like "spirocyclic drug candidates" and "fluoro-substituted heterocycles" are frequently searched by chemists and researchers. This compound, with its hydroxymethyl group, also fits into the broader category of polar functional groups, which are essential for improving the solubility and bioavailability of drug molecules. These trends highlight the relevance of tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate in modern medicinal chemistry.

The synthesis of tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate typically involves multi-step organic reactions, including protecting group strategies and stereoselective transformations. The tert-butyl carboxylate moiety serves as a protective group for the amine functionality, a common tactic in peptide and heterocycle synthesis. This approach ensures high yields and purity, which are crucial for downstream applications. The compound's synthetic versatility makes it a valuable building block for libraries of diverse chemical entities, a hot topic in combinatorial chemistry and high-throughput screening.

Beyond its pharmaceutical applications, tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate has potential uses in agrochemicals and materials science. The fluoro group, for instance, is often incorporated into pesticides and herbicides to enhance their activity and environmental stability. Additionally, the spirocyclic framework could be explored for its optical properties, making it a candidate for advanced materials like liquid crystals or organic electronics. These interdisciplinary applications underscore the compound's broad utility.

As the demand for innovative chemical entities grows, compounds like tert-butyl 7-fluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate are poised to play a pivotal role. Its structural complexity and functional diversity align with the industry's shift toward targeted therapies and precision medicine. For researchers looking to explore this compound further, it is essential to consider its stereochemistry and reactivity, as these factors will influence its performance in biological assays and synthetic pathways. With ongoing advancements in synthetic methodologies, the future of spirocyclic compounds looks promising.